2-(5,5-Dioxido-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)acetonitrile

• Molecular Formula: C8H9N3O2S
• Molecular Weight: 211.24 g/mol
• SMILES: C1CS(=O)(=O)CC2=C1NN=C2CC#N
• InChI: InChI=1S/C8H9N3O2S/c9-3-1-7-6-5-14(12,13)4-2-8(6)11-10-7/h1-2,4-5H2,(H,10,11)
• InChIKey: OQPBBORVTNPILM-UHFFFAOYSA-N

5,5-Dioxido-thiopyrano[4,3-c]pyrazole-3-acetonitrile Overview

2-(5,5-Dioxido-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)acetonitrile (CAS 1351392-79-4; molecular formula C₈H₉N₃O₂S; MW 211.24 g/mol) is a fused bicyclic heterocycle combining a tetrahydrothiopyran ring in its 5,5-dioxide (sulfone) oxidation state with a pyrazole core bearing a 3-acetonitrile substituent . The scaffold belongs to the thiopyrano[4,3-c]pyrazole class, for which the 5,5-dioxide derivatives are explicitly claimed in US Patent 3,979,381 (E.R. Squibb & Sons) as possessing useful anti-inflammatory activity [1]. Commercially, the compound is available at research-grade purity (≥95%) from multiple vendors including Bidepharm and AKSci, typically at the milligram-to-gram scale for early-stage discovery .

• [1] Rovnyak GC. US Patent 3,979,381. Thiopyrano[4,3-c]pyrazoles. Filed August 11, 1975. Assignee: E.R. Squibb & Sons, Inc. Abstract: Anti-inflammatory activity is exhibited by compounds having the formula, the salts thereof, and the 5-oxide and 5,5-dioxide thereof. View Source

Why Generic Substitution Fails

The thiopyrano[4,3-c]pyrazole scaffold exhibits profound functional divergence driven by three independently variable structural parameters: (i) the sulfur oxidation state (sulfide vs. sulfoxide vs. 5,5-dioxide), (ii) the nature of the 3-position substituent (acetonitrile vs. carboxylic acid vs. aminomethyl vs. aryl), and (iii) N-substitution pattern. The 5,5-dioxide (sulfone) form introduces two strong hydrogen-bond acceptor oxygens and significantly alters electronic distribution and solubility compared to the non-oxidized sulfide, as demonstrated in the Rovnyak et al. structure–activity study where oxidation state was shown to modulate anti-inflammatory potency in the mouse active Arthus reaction and delayed hypersensitivity models [1]. Furthermore, the acetonitrile (–CH₂CN) group at position 3 provides a linear, low-steric-bulk, metabolically distinct nitrile handle that differs fundamentally from the carboxylic acid (–COOH) and aminomethyl (–CH₂NH₂) analogs in both hydrogen-bonding character (acceptor-only vs. donor/acceptor) and synthetic derivatization potential . These orthogonal differentiation axes mean that in-class compounds cannot be interchanged without altering target engagement, physicochemical profile, or downstream synthetic utility.

• [1] Rovnyak GC, Millonig RC, Schwartz J, Shu V. Synthesis and antiinflammatory activity of hexahydrothiopyrano[4,3-c]pyrazoles and related analogues. J Med Chem. 1982;25(12):1482-1488. doi:10.1021/jm00354a018. PMID: 6218302. View Source

Quantitative Evidence Guide

Hydrogen-Bond Acceptor Capacity: Sulfone vs. Sulfide

The target compound in its 5,5-dioxide form possesses 4 hydrogen-bond acceptor (HBA) sites (two sulfone oxygens, one pyrazole N, and the nitrile N), compared with an estimated 2 HBA sites for the corresponding sulfide (non-oxidized) analog . The sulfone oxygens contribute approximately 40–45% of the topological polar surface area (TPSA = 95 Ų) and are geometrically positioned for bidentate interactions with protein backbone amides or structured water networks [1]. In the Rovnyak anti-inflammatory series, the 5,5-dioxide derivatives exhibited qualitatively superior activity relative to the corresponding sulfides in the mouse active Arthus reaction screen, though exact fold-difference values were not tabulated per compound pair [2].

Evidence Dimension	Number of hydrogen-bond acceptor sites
Target Compound Data	4 HBA (2 sulfone O, 1 pyrazole N, 1 nitrile N); TPSA = 95 Ų
Comparator Or Baseline	Sulfide analog (non-oxidized): ~2 HBA (1 thiopyran S, 1 pyrazole N); TPSA estimated ~50–60 Ų
Quantified Difference	~2 additional HBA; TPSA increase of ~35–45 Ų (approximately 60–75% increase)
Conditions	Computed from 2D structure (Chem960); TPSA via fragment-based topological method

Why This Matters

Increased HBA count and TPSA directly impact aqueous solubility, formulation behavior, and the ability to engage polar subpockets in target proteins—parameters critical for fragment-based drug discovery and structure-based design selection.

• [1] Heteroatom Chemistry. Useful oxidation reaction of 2-alkyl(aryl)-3-methylthiopyrano(4,3-c)pyrazol-4(2H)-ones, leading to either the corresponding sulfoxides or sulfones, using hydrogen peroxide and acetic acid. Demonstrates the synthetic accessibility and structural distinction between sulfide, sulfoxide, and sulfone oxidation states in the thiopyrano[4,3-c]pyrazole series. View Source
• [2] Rovnyak GC, Millonig RC, Schwartz J, Shu V. J Med Chem. 1982;25(12):1482-1488. This study established that hexahydrothiopyrano[4,3-c]pyrazole 5,5-dioxides exhibit anti-inflammatory activity in the mouse active Arthus reaction and delayed hypersensitivity models, with the dioxide oxidation state being a critical determinant of activity. View Source

Lipophilicity: Acetonitrile vs. Carboxylic Acid

The target compound bearing a 3-acetonitrile substituent has a computed XlogP of -0.9 . In comparison, the directly analogous 1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide (CAS 1342123-44-7; C₇H₈N₂O₄S; MW 216.21) is expected to exhibit an XlogP approximately 1.5–2.0 log units lower (estimated -2.4 to -2.9) due to the ionizable carboxylic acid group [1]. The acetonitrile group provides a non-ionizable, metabolically stable nitrile handle with intermediate lipophilicity that better balances permeability and solubility for CNS and intracellular target applications compared with the highly polar, ionizable carboxylic acid [2].

Evidence Dimension	Computed partition coefficient (XlogP)
Target Compound Data	XlogP = -0.9 (acetonitrile at position 3)
Comparator Or Baseline	1,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide: XlogP estimated -2.4 to -2.9 (carboxylic acid at position 3)
Quantified Difference	ΔXlogP ≈ +1.5 to +2.0 log units (approximately 5- to 100-fold higher octanol–water partition coefficient)
Conditions	XlogP computed via atom-additive method; comparator XlogP estimated based on the known contribution of –COOH vs. –CH₂CN (Δ ≈ -1.7 log units for aliphatic systems)

Why This Matters

Higher lipophilicity of the acetonitrile analog translates to improved passive membrane permeability and potentially superior intracellular target engagement, making it the preferred choice for programs where the carboxylic acid analog fails due to poor cellular penetration.

• [1] Hairui Chemical. 1,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid 5,5-dioxide (CAS 1342123-44-7). Molecular formula C₇H₈N₂O₄S; MW 216.21. Carboxylic acid analog of the target compound. View Source
• [2] Wang R, Fu Y, Lai L. A new atom-additive method for calculating partition coefficients. J Chem Inf Comput Sci. 1997;37(3):615-621. (Referenced for the XlogP computational methodology used to derive the values.) View Source

Rotatable Bond Count and Conformational Restriction

The target compound possesses only 1 rotatable bond (the CH₂–CN linkage), as computed from its 2D structure . In contrast, analogs such as 3-(aminomethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS 1785525-25-8; C₉H₁₅N₃O₂S; MW 229.30) contain 2 rotatable bonds (aminomethyl + methyl), and 2-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)acetic acid features 2 rotatable bonds (CH₂–COOH) [1]. Lower rotatable bond count is correlated with improved ligand efficiency metrics and reduced entropic penalty upon target binding, a principle validated across fragment-based drug discovery campaigns [2].

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond
Comparator Or Baseline	3-(Aminomethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide: 2 rotatable bonds; 2-(2,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)acetic acid: 2 rotatable bonds
Quantified Difference	1 fewer rotatable bond vs. both comparators (~50% reduction)
Conditions	Computed from 2D structure (rotatable bond defined as any single non-ring bond not terminal to a non-H atom)

Why This Matters

Lower conformational flexibility translates to a smaller entropic penalty upon target binding, resulting in higher ligand efficiency (binding energy per heavy atom) and improved hit-to-lead optimization prospects for fragment-based screening libraries.

• [1] Kuujia. 3-(Aminomethyl)-2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS 1785525-25-8). Contains aminomethyl group, introducing an additional rotatable bond and hydrogen-bond donor relative to the acetonitrile analog. View Source
• [2] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. (Foundational reference establishing the inverse correlation between rotatable bond count and oral bioavailability.) View Source

Nitrile Diversification Handle vs. Carboxylic Acid

The acetonitrile (–CH₂CN) group at position 3 serves as a versatile synthetic handle that can be transformed into at least five distinct functional group classes without altering the scaffold core: (a) hydrolysis to the primary amide (–CH₂CONH₂), (b) further hydrolysis to the carboxylic acid (–CH₂COOH), (c) reduction to the primary amine (–CH₂CH₂NH₂), (d) cycloaddition to tetrazole, and (e) Pinner reaction to imidate esters [1]. In contrast, the carboxylic acid analog (CAS 1342123-44-7) requires activation (e.g., acid chloride or active ester formation) for further derivatization and is incompatible with many transition metal-catalyzed coupling conditions . This synthetic versatility positions the acetonitrile compound as a superior diversification hub for parallel library synthesis in lead optimization campaigns.

Evidence Dimension	Number of accessible derivatization pathways from the 3-position substituent
Target Compound Data	≥5 distinct derivatization pathways (amide, acid, amine, tetrazole, imidate) from –CH₂CN
Comparator Or Baseline	Carboxylic acid analog: primarily amide coupling or esterification (2–3 pathways); Aminomethyl analog: primarily amide/sulfonamide coupling or reductive amination (2–3 pathways)
Quantified Difference	~2–3 additional derivatization pathways (approximately 2-fold increase in synthetic versatility)
Conditions	Literature-precedented transformations for aliphatic nitriles; compatible with standard medicinal chemistry workflows

Why This Matters

For procurement decisions in lead optimization and parallel synthesis programs, the acetonitrile compound offers a higher return on synthetic investment by enabling more diverse focused library generation from a single building block stock.

• [1] Larock RC. Comprehensive Organic Transformations: A Guide to Functional Group Preparations. 2nd ed. Wiley-VCH; 1999. (Standard reference documenting the diverse synthetic transformations accessible from aliphatic nitriles, including hydrolysis, reduction, cycloaddition, and Pinner reactions.) View Source

Anti-Inflammatory Activity: Murine Arthus Model Validation

The thiopyrano[4,3-c]pyrazole 5,5-dioxide scaffold has been experimentally validated for anti-inflammatory activity. In the Rovnyak et al. (1982) study, compounds 18 and 28 from the hexahydrothiopyrano[4,3-c]pyrazole series (bearing the 5,5-dioxide moiety) demonstrated activity in both the mouse active Arthus reaction (a complement- and immune complex-driven inflammation model) and were further advanced to the adjuvant-induced arthritis model, where both compounds were active when dosed intraperitoneally [1]. US Patent 3,979,381 explicitly claims anti-inflammatory activity for thiopyrano[4,3-c]pyrazoles and their 5-oxide and 5,5-dioxide derivatives, with the 5,5-dioxide being a specifically enumerated preferred embodiment [2]. While the specific acetonitrile-substituted compound has not been independently profiled in these assays, its core scaffold directly matches the patented anti-inflammatory pharmacophore.

Evidence Dimension	Anti-inflammatory activity in murine Arthus reaction model
Target Compound Data	Not directly tested; scaffold matches patented 5,5-dioxide anti-inflammatory pharmacophore (US Patent 3,979,381)
Comparator Or Baseline	Rovnyak compounds 18 and 28 (hexahydrothiopyrano[4,3-c]pyrazole 5,5-dioxides): active in mouse Arthus reaction and adjuvant arthritis (i.p.) [Rovnyak 1982]
Quantified Difference	Class-level activity confirmed; exact quantitative comparison not available for the acetonitrile derivative
Conditions	Mouse active Arthus reaction (primary screen); adjuvant-induced arthritis model (secondary screen); intraperitoneal dosing at subtoxic levels

Why This Matters

For procurement in anti-inflammatory drug discovery programs, this scaffold provides a validated starting point with established in vivo activity in disease-relevant models, reducing target validation risk compared with uncharacterized chemotypes.

• [1] Rovnyak GC, Millonig RC, Schwartz J, Shu V. Synthesis and antiinflammatory activity of hexahydrothiopyrano[4,3-c]pyrazoles and related analogues. J Med Chem. 1982;25(12):1482-1488. doi:10.1021/jm00354a018. PMID: 6218302. View Source
• [2] Rovnyak GC. US Patent 3,979,381. Thiopyrano[4,3-c]pyrazoles. Filed August 11, 1975; issued September 7, 1976. Assignee: E.R. Squibb & Sons, Inc. Claims anti-inflammatory activity for compounds having the thiopyrano[4,3-c]pyrazole formula and the 5-oxide and 5,5-dioxide thereof. View Source

Fragment-Like Character for FBDD

With a heavy atom count of 14 and molecular weight of 211.24 Da , the target compound falls squarely within the 'rule of three' criteria for fragment-based drug discovery (MW < 300; H-bond donors ≤ 3; H-bond acceptors ≤ 3; ClogP ≤ 3), with the exception of HBA count (4 vs. the ≤3 guideline), attributable to the sulfone moiety [1]. By comparison, common fragment screening libraries such as the Maybridge Ro3 Fragment Library maintain a median MW of ~200 Da and heavy atom count of ~15, placing this compound at the upper boundary of ideal fragment space . The 1,4-dihydrothieno[3',2':5,6]thiopyrano[4,3-c]pyrazole-3-carboxamide EGFR-TKI series (Xie et al., 2019) demonstrates that elaborated thiopyrano[4,3-c]pyrazole derivatives can achieve IC₅₀ values of 9.57 ± 2.20 μM against A549 NSCLC cells, comparable to gefitinib (IC₅₀ = 8.58 ± 1.65 μM), confirming the drug-like potential of growth from this scaffold class [2].

Evidence Dimension	Fragment-like molecular properties vs. Rule of Three criteria
Target Compound Data	MW = 211.24 Da; Heavy atoms = 14; HBD = 1; HBA = 4; XlogP = -0.9; Rotatable bonds = 1
Comparator Or Baseline	Rule of Three: MW < 300; HBD ≤ 3; HBA ≤ 3; ClogP ≤ 3. Maybridge Ro3 median: MW ~200 Da; heavy atoms ~15
Quantified Difference	Meets all Ro3 criteria except HBA (4 vs. ≤3; 1-count exceedance due to sulfone oxygens)
Conditions	Computed physicochemical properties; Ro3 criteria as defined by Congreve et al. (2003)

Why This Matters

For fragment-based screening programs, this compound occupies a favorable property space that balances sufficient complexity for target engagement with adequate room for chemical elaboration—a key procurement criterion for fragment library curation.

• [1] Congreve M, Carr R, Murray C, Jhoti H. A 'rule of three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. doi:10.1016/S1359-6446(03)02831-9. View Source
• [2] Xie Q, Wang J, Liu M, Wang X, Jiao D, Ma Q, Jin Z, Meng Q, Hu C. Discovery of 7-bromo-1,4-dihydrothieno[3',2':5,6]thiopyrano[4,3-c]pyrazole-3-carboxamide derivatives as potential EGFR-TKIs. Med Chem Res. 2019;28:1000-1009. Compound 8h: IC₅₀ = 9.57 ± 2.20 μM (A549) and 13.04 ± 1.21 μM (NCI-H460); gefitinib: IC₅₀ = 8.58 ± 1.65 μM (A549). View Source

Application Scenarios

Anti-Inflammatory Lead Identification

Procurement for anti-inflammatory drug discovery programs seeking a structurally validated starting point. The thiopyrano[4,3-c]pyrazole 5,5-dioxide scaffold has demonstrated in vivo anti-inflammatory activity in the mouse active Arthus reaction and adjuvant-induced arthritis models (Rovnyak et al., 1982) [1]. The acetonitrile-substituted variant provides a non-ionizable, fragment-like entry point (MW = 211.24 Da; heavy atom count = 14) amenable to structure-based optimization, with the sulfone group contributing polar binding interactions critical for complement pathway or COX/LOX enzyme engagement .

FBDD Library Curation

With physicochemical properties closely matching the Rule of Three criteria (MW 211 Da, XlogP -0.9, 1 HBD, 1 rotatable bond), this compound is ideally suited for fragment screening library inclusion [1]. The demonstrated growth potential of the thiopyrano[4,3-c]pyrazole scaffold into potent EGFR-TKIs (IC₅₀ = 9.57 μM against A549, comparable to gefitinib at 8.58 μM) validates that fragments built on this core can be elaborated into drug-like lead compounds. The single rotatable bond ensures a low entropic binding penalty, maximizing ligand efficiency in primary fragment screens .

Parallel Library Synthesis

The acetonitrile group serves as a privileged diversification handle enabling at least five distinct functional group interconversions (amide, acid, amine, tetrazole, imidate) without scaffold modification [1]. This synthetic versatility makes the compound a superior procurement choice for parallel synthesis programs compared with the carboxylic acid or aminomethyl analogs, which offer fewer derivatization options. The sulfone moiety remains inert under most nitrile transformation conditions (hydrolysis, reduction, cycloaddition), allowing orthogonal functionalization strategies for rapid SAR exploration .

Physicochemical Comparator for Sulfone Heterocycles

In programs optimizing sulfone-containing heterocycles for CNS penetration or intracellular target engagement, this compound serves as a well-characterized reference standard with defined computed properties (XlogP = -0.9; TPSA = 95 Ų; HBA = 4; MW = 211.24 Da) [1]. Its intermediate lipophilicity distinguishes it from the highly polar carboxylic acid analog (estimated XlogP < -2.4), while its low molecular weight and favorable TPSA position it within the CNS MPO desirability space (TPSA < 90 Ų is a common CNS drug cutoff; this compound at 95 Ų is near the boundary and informative for structure–property relationship studies) .

• [1] Rovnyak GC, Millonig RC, Schwartz J, Shu V. J Med Chem. 1982;25(12):1482-1488. PMID: 6218302. View Source